Cas no 910391-44-5 (2-(3,5-dichloropyridin-4-yl)ethan-1-amine)

• Product Name: 2-(3,5-dichloropyridin-4-yl)ethan-1-amine
• CAS No: 910391-44-5
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 6521624
• PubChem ID: 55253923
• Update Time: 2025-06-07

2-(3,5-dichloropyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)ethan-1-amine
• 4-Pyridineethanamine, 3,5-dichloro-

• Inchi： 1S/C7H8Cl2N2/c8-6-3-11-4-7(9)5(6)1-2-10/h3-4H,1-2,10H2
• InChI Key： SBUIYZHUWTVUME-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(CCN)=C1Cl

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 274.9±35.0 °C(Predicted)
• pka: 7.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3,5-dichloropyridin-4-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 910391-44-5 and Product Name: 2-(3,5-dichloropyridin-4-yl)ethan-1-amine

The compound with the CAS number 910391-44-5 and the product name 2-(3,5-dichloropyridin-4-yl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of 3,5-dichloropyridine as a key moiety in its structure contributes to its distinct reactivity and interaction capabilities, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from heterocyclic structures. Among these, pyridine derivatives have emerged as pivotal scaffolds due to their versatility and biological relevance. The compound 2-(3,5-dichloropyridin-4-yl)ethan-1-amine exemplifies this trend, combining a pyridine core with functional groups that enhance its pharmacological profile. The 3,5-dichloropyridine moiety not only imparts electronic properties that influence its reactivity but also serves as a recognition element for biological targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Current research indicates that pyridine-based compounds can interact with various enzymes and receptors, leading to therapeutic effects. The 2-(3,5-dichloropyridin-4-yl)ethan-1-amine structure has been investigated for its ability to inhibit key enzymes involved in these pathways. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory mediators.

The synthesis of 2-(3,5-dichloropyridin-4-yl)ethan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of chlorine atoms at the 3 and 5 positions of the pyridine ring enhances the compound's lipophilicity, which is often a desirable trait for drug candidates aiming to cross biological membranes. Additionally, the amine group at the ethyl chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of 2-(3,5-dichloropyridin-4-yl)ethan-1-amine with greater accuracy. Molecular docking studies have revealed that this compound can bind to target proteins with high specificity, suggesting its potential as an inhibitor or modulator in drug development. These computational insights have guided experimental efforts, leading to more efficient synthesis routes and improved understanding of the compound's interactions.

In clinical settings, the potential therapeutic applications of 2-(3,5-dichloropyridin-4-yl)ethan-1-amine are being explored through preclinical studies. These studies aim to evaluate its safety profile and efficacy in animal models before human trials can commence. The compound's ability to modulate inflammatory pathways makes it particularly promising for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with cancer-related proteins suggests that it may have applications in oncology.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies to produce complex molecules efficiently. The synthesis of 2-(3,5-dichloropyridin-4-yl)ethan-1-amine has been facilitated by advances in catalytic processes and green chemistry principles. These methods not only improve yield but also minimize waste, aligning with global efforts to promote sustainable chemical practices. The use of transition metal catalysts has been particularly effective in facilitating key transformations within the compound's structure.

As research continues to uncover new biological targets and mechanisms, the demand for specialized compounds like 2-(3,5-dichloropyridin-4-yl)ethan-1-amine is expected to grow. Its unique structural features make it a versatile tool for investigating various biological processes and developing new therapeutic strategies. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible benefits for patients worldwide.

The future prospects for 2-(3,5-dichloropyridin-4-ylylanthanamidine) are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Innovations in drug delivery systems may further enhance its efficacy by ensuring targeted release at desired sites within the body. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in advancing medical science.